Cas no 820964-18-9 (1H-Imidazo[1,5-a]indole-1,3(2H)-dione, 2-(phenylmethyl)-)

1H-Imidazo[1,5-a]indole-1,3(2H)-dione, 2-(phenylmethyl)- structure
820964-18-9 structure
Product name:1H-Imidazo[1,5-a]indole-1,3(2H)-dione, 2-(phenylmethyl)-
CAS No:820964-18-9
MF:C17H12N2O2
MW:276.28938
CID:699321
PubChem ID:11196644

1H-Imidazo[1,5-a]indole-1,3(2H)-dione, 2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazo[1,5-a]indole-1,3(2H)-dione, 2-(phenylmethyl)-
    • 2-benzylimidazo[1,5-a]indole-1,3-dione
    • 820964-18-9
    • DTXSID50458451
    • Inchi: InChI=1S/C17H12N2O2/c20-16-15-10-13-8-4-5-9-14(13)19(15)17(21)18(16)11-12-6-2-1-3-7-12/h1-10H,11H2
    • InChI Key: MCSUUHYQWOJOID-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)CN2C(=O)C3=CC4=CC=CC=C4N3C2=O

Computed Properties

  • Exact Mass: 276.089877630g/mol
  • Monoisotopic Mass: 276.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 444
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 42.3Ų

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